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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647

CAS Number: 18276-99-8

This technical guide provides an in-depth overview of 5-Octadecanone, a long-chain aliphatic
ketone. The information is intended for researchers, scientists, and professionals in drug
development and other scientific fields who may be interested in the synthesis, properties, and
potential applications of this compound.

Chemical and Physical Properties

5-Octadecanone, also known as pentadecyl propyl ketone, is a saturated ketone with an 18-
carbon backbone. Its physicochemical properties are summarized in the tables below.

Property Value Source
CAS Number 18276-99-8 [1]
Molecular Formula CisH360 [1]
Molecular Weight 268.48 g/mol [1]
IUPAC Name Octadecan-5-one

Synonyms Pentadecyl propyl ketone

Table 2: Physical Properties of 5-Octadecanone
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Property Value Unit Source
Density 0.831 g/cm3 [2]
Boiling Point 337.1 °C (at 760 mmHg) [2]
Flash Point 82.9 °C [2]
Refractive Index 1.442 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 5-
Octadecanone. Key spectral features are outlined below.

Infrared (IR) Spectroscopy

The IR spectrum of a typical aliphatic ketone like 5-Octadecanone will exhibit a strong,
characteristic absorption band for the carbonyl group (C=0) stretching vibration, generally
appearing in the range of 1715 cm~1.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: Protons on the carbons alpha to the carbonyl group (at the C4 and C6 positions)
are expected to be deshielded and appear in the 2.0-2.5 ppm region. Protons further down
the alkyl chains will resonate at higher fields (further upfield).[5][6]

e 13C NMR: The carbonyl carbon of a saturated ketone typically appears in the downfield
region of the spectrum, around 190-215 ppm. The alpha-carbons will be found further
upfield.[3]

Mass Spectrometry (MS)

In mass spectrometry, aliphatic ketones like 5-Octadecanone undergo characteristic
fragmentation patterns, most notably a-cleavage on either side of the carbonyl group. This
would result in the formation of acylium ions and alkyl radicals, providing valuable information
for structural confirmation.[6][7] The NIST WebBook provides access to mass and IR spectra
for 5-Octadecanone.[1]
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Experimental Protocols

While specific, detailed protocols for the synthesis of 5-Octadecanone are not readily available
in the published literature, a general synthetic approach can be devised based on established
methods for preparing long-chain aliphatic ketones.

Synthesis of 5-Octadecanone (General Method)

A common and effective method for the synthesis of ketones is the reaction of an
organometallic reagent, such as a Grignard or organolithium reagent, with a carboxylic acid or
its derivative. For the synthesis of 5-Octadecanone, one could envision the reaction of a
pentyl-magnesium halide with tridecanoic acid or one of its derivatives.

Reaction Scheme:

Materials:

» Tridecanoic acid

e Magnesium turnings

e 1-Bromopentane

e Anhydrous diethyl ether or tetrahydrofuran (THF)
e Hydrochloric acid (for workup)

» Sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)
Procedure:

» Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed.
A solution of 1-bromopentane in anhydrous diethyl ether is added dropwise to initiate the
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formation of the Grignard reagent (pentylmagnesium bromide). The reaction is typically
initiated with a small crystal of iodine if necessary and maintained at a gentle reflux.

» Reaction with Carboxylic Acid: Once the Grignard reagent formation is complete, the solution
is cooled. A solution of tridecanoic acid in anhydrous diethyl ether is then added dropwise to
the Grignard reagent at a controlled temperature (e.g., 0 °C). The reaction mixture is stirred
for several hours at room temperature to ensure complete reaction.

o Workup and Extraction: The reaction is quenched by the slow addition of dilute hydrochloric
acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.
The combined organic layers are washed with sodium bicarbonate solution, followed by
brine.

e Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield the crude 5-Octadecanone.

Purification

The crude product can be purified using standard techniques such as column chromatography
or distillation under reduced pressure.

e Column Chromatography: The crude ketone is dissolved in a minimal amount of a non-polar
solvent (e.g., hexane) and loaded onto a silica gel column. The product is then eluted using a
solvent system of increasing polarity, for example, a gradient of ethyl acetate in hexane.
Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those
containing the pure product.

« Distillation: Given the high boiling point of 5-Octadecanone, vacuum distillation is necessary
to purify the compound without decomposition.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available scientific literature detailing the biological
activities of 5-Octadecanone. While other long-chain fatty acids and their derivatives have
been investigated for various biological effects, including antimicrobial and anti-inflammatory
properties, no such studies have been reported specifically for 5-Octadecanone. As a result,
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there is no information regarding any signaling pathways that may be modulated by this
compound. Further research is required to explore the potential biological roles and
applications of 5-Octadecanone.

Safety and Handling

As with any chemical, 5-Octadecanone should be handled with appropriate safety precautions
in a well-ventilated area.[8] Standard personal protective equipment, including safety glasses,
gloves, and a lab coat, should be worn.[9] For specific handling and disposal guidelines, it is
recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Visualizations

The following diagrams illustrate a general workflow for the synthesis and characterization of 5-
Octadecanone.
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Caption: A general workflow for the synthesis, purification, and characterization of 5-
Octadecanone.
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Caption: Logical workflow for the structural characterization of 5-Octadecanone using
spectroscopic methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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